Cas no 1169-60-4 (Phenanthro[4,3-d]-1,3-dioxole-5-carboxylicacid, 8-methoxy-6-nitro-, methyl ester)

• Product Name: Phenanthro[4,3-d]-1,3-dioxole-5-carboxylicacid, 8-methoxy-6-nitro-, methyl ester
• CAS No: 1169-60-4
• MF: C₁₈H₁₃NO₇
• MW: 355.298325300217
• CID: 143562
• PubChem ID: 96709
• Update Time: 2025-04-19

Phenanthro[4,3-d]-1,3-dioxole-5-carboxylicacid, 8-methoxy-6-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Phenanthro[4,3-d]-1,3-dioxole-5-carboxylicacid, 8-methoxy-6-nitro-, methyl ester
• aristolochic acid-I, methyl ester
• methyl 8-methoxy-6-nitronaphtho[2,1-g][1,3]benzodioxole-5-carboxylate
• 8-Methoxy-3,4-methylendioxy-10-nitro-phenanthren-1-carbonsaeure-methylester
• 8-methoxy-6-nitro-phenanthro[3,4-d][1,3]dioxole-5-car
• Aristolochic acid A methyl ester
• Aristolochic acid I methyl ester
• aristolochic acid Ia methyl ester methyl ether
• Aristolochic acid, methyl ester
• CCRIS 2993
• Methyl aristolochate
• Phenanthro(3,4-d)-1,3-dioxole-5-carboxylic acid, 8-methoxy-6-nitro-, methyl ester
• NSC-87404
• Phenanthro[3,3-dioxole-5-carboxylic acid, 8-methoxy-6-nitro-, methyl ester
• CHEMBL1684823
• VQL974W6E6
• 1169-60-4
• DTXSID30151574
• NSC87404
• NSC 87404
• BRN 0347502
• UNII-VQL974W6E6
• Aristolochic Acid-I Methyl Ester
• METHYL 8-METHOXY-6-NITRONAPHTHO(2,1-G)(1,3)BENZODIOXOLE-5-CARBOXYLATE

• Inchi： 1S/C18H13NO7/c1-23-13-5-3-4-9-10(13)6-12(19(21)22)15-11(18(20)24-2)7-14-17(16(9)15)26-8-25-14/h3-7H,8H2,1-2H3
• InChI Key： RZUABJWVTLHGHJ-UHFFFAOYSA-N
• SMILES： O1COC2=CC(C(=O)OC)=C3C(=CC4C(=CC=CC=4C3=C12)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 355.06919
• Monoisotopic Mass: 355.06920175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 99.8Ų

Experimental Properties

• PSA: 97.13
• LogP: 3.94830

Phenanthro[4,3-d]-1,3-dioxole-5-carboxylicacid, 8-methoxy-6-nitro-, methyl ester Security Information

• Hazardous Material transportation number：UN 2811
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Aristolochic acids and derivatives